Cas no 1289388-45-9 ([1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol)

• Product Name: [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol
• CAS No: 1289388-45-9
• MF: C₁₃H₁₇Cl₂NO
• MW: 274.186181783676
• CID: 2166321
• Update Time: 2025-10-17

[1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol
• (1-(2,6-Dichlorobenzyl)piperidin-4-yl)methanol
• [1-(2,6-Dichlorobenzyl)piperidin-4-yl]methanol
• SBB075685
• {1-[(2,6-dichlorophenyl)methyl]-4-piperidyl}methan-1-ol

• Inchi： 1S/C13H17Cl2NO/c14-12-2-1-3-13(15)11(12)8-16-6-4-10(9-17)5-7-16/h1-3,10,17H,4-9H2
• InChI Key： BVNKVBVIAXFGNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCC(CO)CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 23.5

Additional information on [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol

Introduction to [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol (CAS No. 1289388-45-9)

[1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol (CAS No. 1289388-45-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications. The primary focus of this introduction is to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol is notable for its piperidine ring and the presence of dichlorobenzyl and methanol functional groups. These structural features contribute to its distinct physical and chemical properties. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its molecular formula is C₁₅H₁₇Cl₂NO, with a molecular weight of approximately 300.20 g/mol.

The synthesis of [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol can be achieved through several routes. One common method involves the reaction of 4-piperidinemethanol with 2,6-dichlorobenzyl chloride in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Alternative synthetic strategies have also been explored to improve the efficiency and scalability of the process, including the use of transition metal catalysts and microwave-assisted synthesis techniques.

In terms of biological activity, [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol has been investigated for its potential as a modulator of various biological targets. Recent studies have shown that this compound exhibits significant activity against certain types of cancer cells. For instance, it has demonstrated cytotoxic effects on human breast cancer cell lines (MCF-7) and colorectal cancer cell lines (HCT-116). The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis through the modulation of specific signaling pathways.

Beyond its anticancer properties, [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol has also been evaluated for its potential as an anti-inflammatory agent. Preclinical studies have indicated that it can effectively reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis. The anti-inflammatory effects are thought to be mediated by the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The pharmacokinetic profile of [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol has been studied to assess its suitability for therapeutic use. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life in plasma, which suggests that it could be formulated into sustained-release dosage forms for prolonged therapeutic effects.

To further enhance its therapeutic potential, researchers have explored various drug delivery systems for [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol. Nanoparticle-based formulations have shown promise in improving the bioavailability and targeting efficiency of the compound. These formulations can potentially reduce systemic side effects while increasing the concentration at the site of action.

In conclusion, [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol (CAS No. 1289388-45-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As advancements in medicinal chemistry and pharmaceutical sciences progress, this compound holds significant promise for addressing unmet medical needs in areas such as cancer treatment and inflammatory diseases.